Cas no 13861-75-1 (1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one)
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
- spiro[1H-indole-3,1'-cyclopropane]-2-one
- Spiro[cyclopropane-1,3'-indolin]-2'-one
- spiro-(3)-cyclopropaneoxindole
- Spiro(cyclopropan-1,3'-indolin)-2'-on
- spiro[cyclopropane-1,3'-[3'H]indole]-2'(1'H)-one
- spirocyclopropyl oxindole
- 1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2'-one
- LBBWIBWOPGDMAJ-UHFFFAOYSA-N
- Spiro[cyclopropane-1,3'-indol]-2'(1'H)-one
- spiro[cyclopropane-1,3'-[3H]-indol]-2'(1'H)-one
- 1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one
- Spiro[cyclopropane-1,3/'-indolin]-2/'-one
- 1'H-SPIRO[CYCLOPROPANE-1,3'-INDOL]-2'-ONE
- MFCD11934419
- Spiro[cyclopropane-1,3 inverted exclamation mark -indolin]-2 inverted exclamation mark -one
- 13861-75-1
- SY258669
- DTXSID70507379
- CS-0054213
- AS-66861
- EN300-247242
- Z1255387960
- SB64055
- AKOS022174577
- SCHEMBL318668
- Spiro(cyclopropane-1,3'-indolin)-2'-one
-
- MDL: MFCD11934419
- Inchi: 1S/C10H9NO/c12-9-10(5-6-10)7-3-1-2-4-8(7)11-9/h1-4H,5-6H2,(H,11,12)
- InChI Key: LBBWIBWOPGDMAJ-UHFFFAOYSA-N
- SMILES: O=C1C2(C3C=CC=CC=3N1)CC2
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 1.1
Experimental Properties
- Boiling Point: 356.8°C at 760 mmHg
- PSA: 29.10000
- LogP: 1.80830
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S882823-5g |
SPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE |
13861-75-1 | 95% | 5g |
¥5,338.80 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90640-5g |
Spiro[cyclopropane-1,3'-indolin]-2'-one |
13861-75-1 | 95% | 5g |
¥4194.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90640-250mg |
Spiro[cyclopropane-1,3'-indolin]-2'-one |
13861-75-1 | 95% | 250mg |
¥238.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90640-100mg |
Spiro[cyclopropane-1,3'-indolin]-2'-one |
13861-75-1 | 95% | 100mg |
¥96.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90640-1g |
Spiro[cyclopropane-1,3'-indolin]-2'-one |
13861-75-1 | 95% | 1g |
¥949.0 | 2024-07-19 | |
| Alichem | A199010172-250mg |
Spiro[cyclopropane-1,3'-indolin]-2'-one |
13861-75-1 | 95% | 250mg |
$257.40 | 2022-04-02 | |
| Alichem | A199010172-1g |
Spiro[cyclopropane-1,3'-indolin]-2'-one |
13861-75-1 | 95% | 1g |
$715.00 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KS098-250mg |
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one |
13861-75-1 | 95+% | 250mg |
684CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KS098-1g |
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one |
13861-75-1 | 95+% | 1g |
2160.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KS098-100mg |
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one |
13861-75-1 | 95+% | 100mg |
308CNY | 2021-05-07 |
1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one
Spiro[cyclopropane-1,3'-indolin]-2'-one: A Comprehensive Overview
Spiro[cyclopropane-1,3'-indolin]-2'-one (CAS No. 13861-75-1) is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spiro structure, which consists of a cyclopropane ring fused to an indoline moiety. The presence of the cyclopropane ring introduces significant strain into the molecule, making it highly reactive and potentially useful in various chemical reactions and applications.
The indoline portion of Spiro[cyclopropane-1,3'-indolin]-2'-one is a heterocyclic structure that includes a nitrogen atom. This nitrogen atom plays a crucial role in the compound's reactivity and selectivity. Recent studies have shown that the spiro structure of this compound can be exploited in the development of new drug candidates, particularly in the areas of oncology and neurodegenerative diseases. The ability of Spiro[cyclopropane-1,3'-indolin]-2'-one to interact with specific biological targets makes it a promising lead compound for drug discovery.
One of the most intriguing aspects of Spiro[cyclopropane-1,3'-indolin]-2'-one is its potential as a building block for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as ring-opening reactions and cyclizations, to form diverse structures with unique properties. These transformations are facilitated by the inherent strain in the cyclopropane ring, which drives the molecule towards more stable configurations.
In terms of synthesis, Spiro[cyclopropane-1,3'-indolin]-2'-one can be prepared through several methods, including cycloaddition reactions and intramolecular cyclizations. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples of this compound, which is crucial for studying its stereochemical properties and biological activity.
The pharmacological profile of Spiro[cyclopropane-1,3'-indolin]-2'-one has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent inhibitory activity against various enzymes associated with inflammation and cancer progression. For instance, it has been reported to inhibit the activity of matrix metalloproteinases (MMPs), which are key players in tumor invasion and metastasis. Additionally, Spiro[cyclopropane-1,3'-indolin]-2'-one has demonstrated anti-proliferative effects on several cancer cell lines, making it a potential candidate for anti-cancer therapies.
Beyond its pharmacological applications, Spiro[cyclopropane-1,3'-indolin]-2'-one has also found use in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics and optoelectronics. Recent research has explored its potential as a building block for organic semiconductors and light-emitting materials. The spiro structure contributes to its stability and tunable electronic properties, which are essential for these applications.
In conclusion, Spiro[cyclopropane-1,3'-indolin]-2'-one (CAS No. 13861-75-1) is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique spiro structure endows it with reactivity and selectivity that make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various fields of science and technology.
13861-75-1 (1',2'-dihydrospiro[cyclopropane-1,3'-indol]-2'-one) Related Products
- 54744-66-0(2-Oxo-3-indolineacetonitrile)
- 19501-89-4(3,3,7-Trimethylindolin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)